![molecular formula C19H19ClN4OS B296631 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide](/img/structure/B296631.png)
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide, also known as CTET, is a compound that has been synthesized for scientific research purposes. This compound has shown potential for various applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting various enzymes and signaling pathways involved in cell growth and survival. It has been shown to inhibit the activity of matrix metalloproteinases (MMPs) and phosphodiesterases (PDEs), which are involved in cancer cell invasion and proliferation. This compound also inhibits the activity of acetylcholinesterase (AChE) and monoamine oxidase (MAO), which are involved in the pathogenesis of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits cell growth and induces apoptosis by activating caspase-3 and caspase-9. This compound also inhibits the activity of MMPs, which are involved in cancer cell invasion and metastasis. In animal models of Alzheimer's and Parkinson's disease, this compound has been shown to improve cognitive function and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide has several advantages for use in lab experiments. It is easy to synthesize and has been shown to have potent biological activity. However, this compound also has some limitations. It is relatively unstable and can degrade over time, which can affect its biological activity. In addition, this compound has poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, more studies are needed to determine the optimal dosage and administration route for this compound in vivo.
Synthesis Methods
The synthesis of 2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide involves the reaction of 2-chlorobenzonitrile with ethyl isothiocyanate to form 2-chlorophenyl ethyl isothiocyanate. This intermediate is then reacted with 4-amino-3-mercapto-5-ethyl-1,2,4-triazole to form the desired product, this compound. The purity of the product is confirmed through various techniques such as TLC, HPLC, and NMR spectroscopy.
Scientific Research Applications
2-[3-(2-chlorophenyl)-4-ethyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C19H19ClN4OS |
---|---|
Molecular Weight |
386.9 g/mol |
IUPAC Name |
2-[3-(2-chlorophenyl)-4-ethyl-5-sulfanylidene-1,2,4-triazol-1-yl]-N-(2-methylphenyl)acetamide |
InChI |
InChI=1S/C19H19ClN4OS/c1-3-23-18(14-9-5-6-10-15(14)20)22-24(19(23)26)12-17(25)21-16-11-7-4-8-13(16)2/h4-11H,3,12H2,1-2H3,(H,21,25) |
InChI Key |
SBTMECXQSAFCRA-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN(C1=S)CC(=O)NC2=CC=CC=C2C)C3=CC=CC=C3Cl |
Canonical SMILES |
CCN1C(=NN(C1=S)CC(=O)NC2=CC=CC=C2C)C3=CC=CC=C3Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.